1-Cyanoethyl 4-methylbenzene-1-sulfonate

• CAS No.: 33695-65-7
• Molecular Formula: C10H11NO3S
• Molecular Weight: 225.27 g/mol
• IUPAC Name: 1-cyanoethyl 4-methylbenzenesulfonate
• InChI: InChI=1S/C10H11NO3S/c1-8-3-5-10(6-4-8)15(12,13)14-9(2)7-11/h3-6,9H,1-2H3
• InChI Key: VLJCACDMNAETAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC(C)C#N

Description

1-Cyanoethyl 4-methylbenzene-1-sulfonate is an organosulfur compound characterized by a 4-methylbenzenesulfonate (tosyl) group esterified with a 1-cyanoethyl moiety. Such compounds are typically used as intermediates in organic synthesis, particularly in nucleophilic substitution reactions, due to the tosyl group's role as a good leaving group. The cyanoethyl substituent may confer unique reactivity, such as increased solubility in polar solvents or participation in nitrile-based transformations (e.g., hydrolysis to carboxylic acids or coordination in metal complexes) .

Comparison with Similar Compounds

Key Structural Insights :

• Compared to sulfone-containing derivatives (e.g., ), the cyanoethyl group is less electron-withdrawing but may offer better solubility in aprotic solvents.

Physicochemical Properties

• Solubility: Cyanoethyl groups generally enhance solubility in polar solvents (e.g., acetonitrile, DMF) compared to purely aromatic sulfonates (e.g., 1-(4-methylbenzenesulfonyl)pyrrolidin-3-yl tosylate, C₁₈H₂₁NO₅S₂, MW 395.5 ).
• Stability: The nitrile group in 1-cyanoethyl derivatives is stable under mild acidic/basic conditions but hydrolyzes to carboxylic acids under strong aqueous acid/base conditions, unlike sulfone or azide analogs .

Data Tables

Table 1: Comparative Molecular Data

Compound	Molecular Formula	MW	Key Functional Groups	Reference
1-Cyanoethyl 4-methylbenzene-1-sulfonate	C₁₀H₁₁NO₃S	225.26	Cyanoethyl, tosyl
4-(Cyanomethyl)phenyl 4-chlorobenzenesulfonate	C₁₄H₁₀ClNO₃S	307.75	Cyanomethyl, chloroarene
Oxetan-3-yl 4-methylbenzene-1-sulfonate	C₁₀H₁₂O₃S	212.26	Oxetane, tosyl

Table 2: Reactivity Comparison

Compound	Reactivity Highlights
1-Cyanoethyl 4-methylbenzene-1-sulfonate	Tosyl displacement; nitrile hydrolysis/functionalization.
Azido-bicyclic tosylate	Click chemistry via azide-alkyne cycloaddition; photolabile intermediates.
Sulfone-thiophene tosylate	Enhanced leaving group ability due to sulfone; stable under oxidative conditions.